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Compound of Interest

Compound Name: Dibutyltin dibromide

Cat. No.: B1583654

An In-depth Technical Guide to Dibutyltin Dibromide
Introduction

Dibutyltin dibromide, also known as dibromodibutylstannane ((C4Hs)2SnBrz2), is an
organotin(lV) halide that holds a significant position in organometallic chemistry.[1] It is
characterized by a central tetravalent tin atom covalently bonded to two n-butyl groups and two
bromine atoms.[1] This compound serves as a crucial intermediate and a versatile catalyst in a
variety of organic transformations, making it a substance of interest for researchers, scientists,
and professionals in drug development.[1][2] This guide provides a comprehensive overview of
its physical and chemical properties, experimental protocols for its synthesis and
characterization, and its applications, particularly in contexts relevant to synthetic chemistry.

Physical and Chemical Properties

Dibutyltin dibromide is a compound whose physical state at room temperature can be near its
melting point. Its properties are similar to the more commonly documented dibutyltin dichloride,
which is described as a white to beige crystalline low-melting mass.[3] Like other dialkyltin
halides, it is generally soluble in common organic solvents but has limited solubility in water.[1]

[3114]

Table 1: Physical and Chemical Properties of Dibutyltin Dibromide
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Property Value Reference(s)
CAS Number 996-08-7 [5][6]
Molecular Formula CsHisBr2Sn [1][5][6]
Molecular Weight 392.75 g/mol [1][5][6]
Melting Point 20 °C (68 °F) [5]

Boiling Point 271.3 °C at 760 mmHg [5]

Flash Point 117.9 °C (244.2 °F) [5]

Vapor Pressure 0.0108 mmHg at 25 °C [5]
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Spectroscopic Data

Spectroscopic techniques are essential for the characterization and purity verification of

dibutyltin dibromide. Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared

(FT-IR) spectroscopy are particularly informative.

Table 2: Key Spectroscopic Markers for Dibutyltin Dibromide
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] Spectral Region / )
Technique . . Assignment Reference(s)
Chemical Shift

Protons on the butyl
IH NMR o (ppm) chains [1]

Carbons of the butyl
13C NMR o (ppm) chains [1]

Chemical shift for the
11950 NMR 4 0-200 ppm ) [1]
tin center.

Sn-C stretching

FT-IR ~500-600 cm~1 o [1]
vibrations.
~200-250 cm™? Sn-Br stretching
FT-IR ] ) [1]
(calculated) vibrations.

Note: Specific spectral data for dibutyltin dibromide is sparse in the provided results; values
are often inferred from related organotin compounds like the dichloride and diacetate analogs.

[1](718]

Synthesis and Purification

Dibutyltin dibromide can be synthesized through several routes. The most common methods
involve halogen exchange from a more accessible precursor or direct synthesis from metallic
tin.
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Synthesis Pathways for Dibutyltin Dibromide

Halogen Exchange From Oxide Precursor Direct Synthesis
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Caption: Common synthetic routes to produce dibutyltin dibromide.

Experimental Protocols

Protocol 1: Synthesis via Halogen Exchange from Dibutyltin Dichloride[1]
¢ Reactants: Dibutyltin dichloride, Sodium Bromide (NaBr).

e Solvent: A suitable organic solvent where sodium chloride is insoluble (e.g., acetone or a
higher boiling point ether).

e Procedure: a. Dissolve dibutyltin dichloride in the chosen organic solvent in a round-bottom
flask equipped with a reflux condenser and a magnetic stirrer. b. Add a stoichiometric excess
of anhydrous sodium bromide to the solution. c. Heat the mixture to reflux and maintain for
several hours to drive the equilibrium towards the products. The precipitation of sodium
chloride (NaCl) indicates the reaction is proceeding. d. After the reaction is complete
(monitored by techniques like TLC or GC), cool the mixture to room temperature. e. Filter the
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mixture to remove the precipitated NaCl. f. Remove the solvent from the filtrate under
reduced pressure to yield crude dibutyltin dibromide.

 Purification: The crude product can be purified by vacuum distillation or recrystallization from
a suitable solvent.[1]

Protocol 2: Synthesis from Dibutyltin Oxide[1]
o Reactants: Dibutyltin oxide, Hydrobromic acid (HBr) or Bromine (Brz).
» Solvent: A non-polar solvent such as hexane or toluene if using Br.

e Procedure (using HBr): a. Suspend dibutyltin oxide in water or an appropriate organic
solvent. b. Add two molar equivalents of concentrated hydrobromic acid dropwise with
vigorous stirring. The reaction is often exothermic and may require cooling. c. Continue
stirring until the dibutyltin oxide has completely reacted to form a clear solution. d. Extract the
product with an organic solvent (e.g., diethyl ether or dichloromethane). e. Dry the organic
layer over an anhydrous drying agent (e.g., MgSOa), filter, and remove the solvent under
reduced pressure.

« Purification: Purify the resulting crude product by vacuum distillation.[1]

Chemical Reactivity and Applications

The reactivity of dibutyltin dibromide is primarily governed by the electrophilic nature of the
tin center and the lability of the tin-bromine bonds.[1] Its two main reaction pathways are
nucleophilic substitution at the tin center and coordination to form hypervalent tin species.
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Primary Reactivity of Dibutyltin Dibromide

Nucleophilic Substitution Coordination Chemistry
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Caption: Reactivity pathways of dibutyltin dibromide.

Catalytic Applications

Dibutyltin dibromide is an effective Lewis acid catalyst for various organic reactions, including
carbon-carbon bond-forming reactions.[2] A notable application is in the trimethylsilylcyanation
of aldehydes and imines, a key transformation for synthesizing cyanohydrins and o-
aminonitriles, which are valuable intermediates in pharmaceutical synthesis.[2]
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Catalytic Cycle for Silylcyanation of Aldehydes
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Caption: Proposed catalytic cycle for the cyanation of aldehydes.[2]
Protocol 3: Dibutyltin Dibromide-Catalyzed Trimethylsilylcyanation of an Aldehyde[2]

e Reactants: Aldehyde, Trimethylsilyl cyanide (TMSCN), Dibutyltin dibromide (catalytic
amount, e.g., 1-5 mol%).

e Solvent: Anhydrous dichloromethane (CH2Cl2) or another suitable aprotic solvent.

e Procedure: a. To a flame-dried, inert-atmosphere (e.g., nitrogen or argon) flask, add the
aldehyde and the solvent. b. Add the catalytic amount of dibutyltin dibromide to the
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solution. c. Cool the mixture in an ice bath (0 °C). d. Add trimethylsilyl cyanide dropwise to
the stirred solution. e. Allow the reaction to warm to room temperature and stir until
completion (monitored by TLC or GC). f. Upon completion, quench the reaction with a
suitable aqueous solution (e.g., saturated NaHCOs). g. Extract the product with an organic
solvent, dry the combined organic layers, and concentrate under reduced pressure.

 Purification: The crude product is typically purified by flash column chromatography on silica
gel.

Relevance in Drug Development and Biological
Context

While dibutyltin dibromide's primary role in drug development is as a synthetic tool, it is
essential to understand the biological context of organotin compounds.

» Biological Activity and Toxicity: Organotin compounds exhibit a wide range of biological
activities.[9] Their toxicity generally follows the order: triorganotins > diorganotins >
monoorganotins. Dibutyltin compounds are known to have immunotoxic effects, particularly
on the thymus gland.[10][11] Exposure can also impact the central nervous system and
cause skin and eye irritation.[3][12]

o Applications as a Synthetic Catalyst: For drug development professionals, the value of
dibutyltin dibromide lies in its catalytic efficiency under mild reaction conditions.[2] Its
ability to promote the formation of complex intermediates like cyanohydrins makes it a
useful, albeit toxic, reagent in multi-step syntheses of active pharmaceutical ingredients.[2]

e Environmental and Safety Considerations: Due to their toxicity, the use and disposal of
organotin compounds are strictly regulated.[9] Researchers must employ appropriate
personal protective equipment (PPE) and handle the compound in a well-ventilated fume
hood.[11][13] The environmental fate of organotins is a concern, as they can bioaccumulate
in aquatic organisms.[1][14]

Conclusion

Dibutyltin dibromide is a valuable organotin compound with well-defined physical properties
and versatile chemical reactivity. Its primary utility for researchers and drug development
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professionals is as a Lewis acid catalyst for constructing key synthetic intermediates. However,
its significant toxicity necessitates careful handling and adherence to safety protocols. A
thorough understanding of its synthesis, reactivity, and biological profile allows for its effective
and safe application in advanced chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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